4-Methyl-2-({[(3-methylbutyl)carbamoyl]amino}methyl)pentanoic acid

• IUPAC Name: 4-methyl-2-[(3-methylbutylcarbamoylamino)methyl]pentanoic acid
• InChI: InChI=1S/C13H26N2O3/c1-9(2)5-6-14-13(18)15-8-11(12(16)17)7-10(3)4/h9-11H,5-8H2,1-4H3,(H,16,17)(H2,14,15,18)
• InChI Key: YNEBGUSYVTZPMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)NCC(CC(C)C)C(=O)O
• Molecular Formula: C13H26N2O3
• Molecular Weight: 258.36 g/mol

Description

“4-Methyl-2-({[(3-methylbutyl)carbamoyl]amino}methyl)pentanoic acid” is a chemical compound with the CAS Number: 1538730-32-3. It has a molecular weight of 258.36. The IUPAC name for this compound is 2-((3-isopentylureido)methyl)-4-methylpentanoic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H26N2O3/c1-9(2)5-6-14-13(18)15-8-11(12(16)17)7-10(3)4/h9-11H,5-8H2,1-4H3,(H,16,17)(H2,14,15,18). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Unfortunately, other physical and chemical properties like boiling point, melting point, and density are not available in the current data.

Scientific Research Applications

Biological Activity and Synthesis

• The compound "N-(β-Carboxyethyl)-α-isoleucine" exhibits biological activity, formed through the addition reaction between acrylamide and the amino acid isoleucine. Its crystal structure facilitates a three-dimensional network via intermolecular hydrogen bonds, indicating potential bioactive properties (Nehls et al., 2013).

Fluorinated α-Amino Acids

• The stereoselective synthesis of γ‐Fluorinated α‐Amino Acids, including (+)-(S)-2-Amino-4-fluorobutanoic acid and its derivatives, has been achieved by diastereoselective alkylation, showcasing the utility of these compounds in developing fluorinated pharmaceuticals and biochemical probes (Laue et al., 2000).

Tetrazole-Containing Derivatives

• Tetrazole-containing derivatives of 4-amino-3-phenylbutanoic acid have been synthesized, leveraging the reactivity of amino and carboxy terminal groups for the preparation of novel compounds, potentially useful for pharmacological applications (Putis et al., 2008).

Anticancer Organotin(IV) Complexes

• Amino acetate functionalized Schiff base organotin(IV) complexes have been explored as anticancer drugs. Their synthesis, structural characterization, and in vitro cytotoxicity studies against various human tumor cell lines highlight their potential as novel anticancer agents (Basu Baul et al., 2009).

2-Methyl Analogues of GABA

• Synthesis and resolution of 2-methyl analogues of GABA (γ-aminobutyric acid) have been achieved, illustrating the versatility of these compounds in mimicking the inhibitory neurotransmitter GABA, which could have implications for neurological research and drug development (Duke et al., 2004).

Biosynthesis from Renewable Carbon

• The biosynthesis of 2-hydroxyisobutyric acid (2-HIBA) from renewable carbon sources has been proposed as a green and sustainable route to produce this valuable chemical, demonstrating the potential of biotechnological processes in replacing conventional chemical synthesis (Rohwerder & Müller, 2010).